2-{(2E)-2-[(2E)-(3,5-dichloro-4-methoxybenzylidene)hydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide

• Molecular Formula: C19H16Cl2N4O3S
• Molecular Weight: 451.3 g/mol
• IUPAC Name: 2-[(2E)-2-[(E)-(3,5-dichloro-4-methoxyphenyl)methylidenehydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl]-N-phenylacetamide
• InChI: InChI=1S/C19H16Cl2N4O3S/c1-28-17-13(20)7-11(8-14(17)21)10-22-25-19-24-18(27)15(29-19)9-16(26)23-12-5-3-2-4-6-12/h2-8,10,15H,9H2,1H3,(H,23,26)(H,24,25,27)/b22-10+
• InChI Key: FXWMZMQUWOZTPK-LSHDLFTRSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1Cl)/C=N/N=C/2\NC(=O)C(S2)CC(=O)NC3=CC=CC=C3)Cl
• Canonical SMILES: COC1=C(C=C(C=C1Cl)C=NN=C2NC(=O)C(S2)CC(=O)NC3=CC=CC=C3)Cl

Description

2-{(2E)-2-[(2E)-(3,5-dichloro-4-methoxybenzylidene)hydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide is a synthetic organic compound with potential applications in various fields such as medicinal chemistry, pharmacology, and materials science. This compound features a complex structure that includes a thiazolidinone ring, a hydrazone linkage, and a phenylacetamide moiety, which contribute to its unique chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(2E)-2-[(2E)-(3,5-dichloro-4-methoxybenzylidene)hydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide typically involves multiple steps:

• Formation of the Hydrazone Intermediate: : The initial step involves the condensation of 3,5-dichloro-4-methoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone.

  Reaction Conditions: This reaction is usually carried out in ethanol or methanol as a solvent, under reflux conditions for several hours.

• Cyclization to Thiazolidinone: : The hydrazone intermediate is then reacted with thioglycolic acid to form the thiazolidinone ring.

  Reaction Conditions: This step typically requires heating the reaction mixture in the presence of a catalyst such as acetic acid or hydrochloric acid.

• Acylation: : The final step involves the acylation of the thiazolidinone derivative with phenylacetyl chloride to yield the target compound.

  Reaction Conditions: This reaction is often performed in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

While the laboratory synthesis of this compound is well-documented, industrial production methods would likely involve optimization of the reaction conditions to improve yield and scalability. This could include the use of continuous flow reactors, alternative solvents, and more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, particularly at the methoxy group or the thiazolidinone ring.

  Common Reagents: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

  Major Products: Oxidized derivatives with potential changes in biological activity.

• Reduction: : Reduction reactions can target the hydrazone linkage or the thiazolidinone ring.

  Common Reagents: Reducing agents such as sodium borohydride or lithium aluminum hydride.

  Major Products: Reduced forms of the compound with altered chemical properties.

• Substitution: : The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the phenylacetamide moiety.

  Common Reagents: Halogenating agents, nucleophiles like amines or thiols.

  Major Products: Substituted derivatives with potential new functionalities.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique structural features and reactivity. It serves as a model compound for understanding the behavior of thiazolidinone derivatives and hydrazones in various chemical reactions.

Biology

Biologically, the compound is investigated for its potential as an antimicrobial, antifungal, and anticancer agent. Its ability to interact with biological macromolecules such as proteins and nucleic acids makes it a candidate for drug development.

Medicine

In medicine, research focuses on the compound’s pharmacological properties, including its potential to inhibit specific enzymes or receptors involved in disease processes. Studies may explore its efficacy and safety in preclinical models.

Industry

Industrially, the compound could be used in the development of new materials with specific properties, such as polymers or coatings with enhanced durability or resistance to microbial growth.

Mechanism of Action

The mechanism of action of 2-{(2E)-2-[(2E)-(3,5-dichloro-4-methoxybenzylidene)hydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to active sites or allosteric sites, modulating the activity of these targets. For example, it may inhibit enzyme activity by forming a stable complex with the enzyme, preventing substrate binding and catalysis.

Comparison with Similar Compounds

Similar Compounds

Thiazolidinone Derivatives: Compounds with a thiazolidinone ring, such as pioglitazone and rosiglitazone, are known for their antidiabetic properties.

Hydrazone Derivatives: Compounds like isoniazid, a well-known antitubercular drug, feature a hydrazone linkage.

Phenylacetamide Derivatives: Compounds such as acetaminophen (paracetamol) are widely used as analgesics and antipyretics.

Uniqueness

What sets 2-{(2E)-2-[(2E)-(3,5-dichloro-4-methoxybenzylidene)hydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide apart is its combination of these three functional groups in a single molecule. This unique structure imparts a distinct set of chemical and biological properties, making it a versatile compound for various applications.